Cas no 844683-50-7 (3-Chloro-3',4'-difluorobenzhydrol)

• Product Name: 3-Chloro-3',4'-difluorobenzhydrol
• CAS No: 844683-50-7
• MF: C₁₃H₉ClF₂O
• MW: 254.659769773483
• CID: 4787367
• Update Time: 2025-06-07

3-Chloro-3',4'-difluorobenzhydrol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3',4'-difluorobenzhydrol
• (3-chlorophenyl)(3,4-difluorophenyl)methanol
• SBB101478
• (3,4-difluorophenyl)(3-chlorophenyl)methan-1-ol

• Inchi： 1S/C13H9ClF2O/c14-10-3-1-2-8(6-10)13(17)9-4-5-11(15)12(16)7-9/h1-7,13,17H
• InChI Key： FUVPHDMMCAQTNN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=C(C=1)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

3-Chloro-3',4'-difluorobenzhydrol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on 3-Chloro-3',4'-difluorobenzhydrol

3-Chloro-3',4'-Difluorobenzhydrol (CAS No. 844683-50-7): An Overview of Its Synthesis, Properties, and Applications

3-Chloro-3',4'-difluorobenzhydrol (CAS No. 844683-50-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique chloro and difluoro substitutions, exhibits a range of interesting properties that make it a valuable intermediate in various synthetic pathways and applications.

The synthesis of 3-Chloro-3',4'-difluorobenzhydrol typically involves the reaction of 3-chloro-3',4'-difluorobenzophenone with a suitable reducing agent. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported the use of hydrogen gas and a palladium catalyst to achieve high yields of the compound with minimal by-products and waste.

The physical and chemical properties of 3-Chloro-3',4'-difluorobenzhydrol are crucial for understanding its behavior in different environments. It is a white crystalline solid with a melting point of approximately 125°C. The presence of the chloro and difluoro groups imparts unique electronic and steric effects, making it an excellent substrate for further functionalization. These properties also contribute to its solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran.

In the pharmaceutical industry, 3-Chloro-3',4'-difluorobenzhydrol has shown promise as an intermediate in the synthesis of various drugs. One notable application is its use in the production of antiviral agents. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique substitution pattern allows for the fine-tuning of pharmacological properties, such as solubility and bioavailability, which are critical for drug efficacy.

Beyond pharmaceuticals, 3-Chloro-3',4'-difluorobenzhydrol finds applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A study published in the Inorganic Chemistry journal in 2021 reported the successful synthesis of a MOF using this compound as a ligand, which exhibited high surface area and excellent stability under various conditions.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research on the biodegradability and toxicity of 3-Chloro-3',4'-difluorobenzhydrol is ongoing. Preliminary studies suggest that it has low toxicity to aquatic organisms and can be biodegraded under aerobic conditions. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 3-Chloro-3',4'-difluorobenzhydrol (CAS No. 844683-50-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it a valuable intermediate in pharmaceutical synthesis and materials science applications. Ongoing research continues to uncover new properties and uses for this compound, highlighting its importance in modern chemistry.